Cas no 1407522-47-7 (3-Bromo-4,5-dimethylbenzaldehyde)
3-Bromo-4,5-dimethylbenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-4,5-dimethylbenzaldehyde
- Z2732993759
- 3-Bromo-4,5-dimethylbenzaldehyde
-
- Inchi: 1S/C9H9BrO/c1-6-3-8(5-11)4-9(10)7(6)2/h3-5H,1-2H3
- InChI Key: QUILFTQEIPJCIX-UHFFFAOYSA-N
- SMILES: BrC1=CC(C=O)=CC(C)=C1C
Computed Properties
- Exact Mass: 211.98368 g/mol
- Monoisotopic Mass: 211.98368 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 213.07
- XLogP3: 2.8
- Topological Polar Surface Area: 17.1
3-Bromo-4,5-dimethylbenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6505400-0.05g |
3-bromo-4,5-dimethylbenzaldehyde |
1407522-47-7 | 95.0% | 0.05g |
$186.0 | 2025-03-14 | |
| Enamine | EN300-6505400-0.1g |
3-bromo-4,5-dimethylbenzaldehyde |
1407522-47-7 | 95.0% | 0.1g |
$277.0 | 2025-03-14 | |
| Enamine | EN300-6505400-0.25g |
3-bromo-4,5-dimethylbenzaldehyde |
1407522-47-7 | 95.0% | 0.25g |
$396.0 | 2025-03-14 | |
| Enamine | EN300-6505400-0.5g |
3-bromo-4,5-dimethylbenzaldehyde |
1407522-47-7 | 95.0% | 0.5g |
$624.0 | 2025-03-14 | |
| Enamine | EN300-6505400-1.0g |
3-bromo-4,5-dimethylbenzaldehyde |
1407522-47-7 | 95.0% | 1.0g |
$800.0 | 2025-03-14 | |
| Enamine | EN300-6505400-2.5g |
3-bromo-4,5-dimethylbenzaldehyde |
1407522-47-7 | 95.0% | 2.5g |
$1568.0 | 2025-03-14 | |
| Enamine | EN300-6505400-5.0g |
3-bromo-4,5-dimethylbenzaldehyde |
1407522-47-7 | 95.0% | 5.0g |
$2318.0 | 2025-03-14 | |
| Enamine | EN300-6505400-10.0g |
3-bromo-4,5-dimethylbenzaldehyde |
1407522-47-7 | 95.0% | 10.0g |
$3438.0 | 2025-03-14 | |
| 1PlusChem | 1P028WSC-50mg |
3-bromo-4,5-dimethylbenzaldehyde |
1407522-47-7 | 95% | 50mg |
$284.00 | 2024-06-21 | |
| 1PlusChem | 1P028WSC-100mg |
3-bromo-4,5-dimethylbenzaldehyde |
1407522-47-7 | 95% | 100mg |
$393.00 | 2024-06-21 |
3-Bromo-4,5-dimethylbenzaldehyde Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 3-Bromo-4,5-dimethylbenzaldehyde
Research Briefing on 3-Bromo-4,5-dimethylbenzaldehyde (CAS: 1407522-47-7) in Chemical Biology and Pharmaceutical Applications
3-Bromo-4,5-dimethylbenzaldehyde (CAS: 1407522-47-7) is a specialized aromatic aldehyde derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its bromo and dimethyl substitutions on the benzaldehyde scaffold, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique electronic and steric properties imparted by its substituents make it a valuable building block for structure-activity relationship (SAR) studies.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-Bromo-4,5-dimethylbenzaldehyde as a key precursor in the synthesis of novel Bruton’s tyrosine kinase (BTK) inhibitors. The bromo group facilitated palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse heterocyclic moieties. The resulting compounds exhibited nanomolar potency against BTK, with improved selectivity profiles compared to existing therapeutics. This underscores the compound’s utility in addressing challenges associated with off-target effects in kinase inhibitor design.
Another notable application emerged in antimicrobial research, where 3-Bromo-4,5-dimethylbenzaldehyde was incorporated into Schiff base ligands for metal complexes. A 2024 European Journal of Medicinal Chemistry report demonstrated that copper(II) complexes derived from this aldehyde displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The dimethyl groups were found to enhance membrane permeability, while the bromo substituent contributed to halogen bonding interactions with bacterial targets.
From a synthetic chemistry perspective, advances in green chemistry methodologies have been applied to 3-Bromo-4,5-dimethylbenzaldehyde production. A recent ACS Sustainable Chemistry & Engineering paper described a solvent-free mechanochemical synthesis route, achieving >90% yield with minimal waste generation. This aligns with the pharmaceutical industry’s growing emphasis on sustainable manufacturing practices for intermediate compounds.
Ongoing research explores the compound’s potential in radiopharmaceutical applications, leveraging the bromine atom for isotopic substitution. Preliminary results from a 2024 Nuclear Medicine and Biology study suggest that 76Br-labeled derivatives of 3-Bromo-4,5-dimethylbenzaldehyde exhibit favorable pharmacokinetics for PET imaging of tumor hypoxia. This dual functionality as both a synthetic intermediate and imaging agent precursor highlights the compound’s multifaceted value in biomedical research.
In conclusion, 3-Bromo-4,5-dimethylbenzaldehyde (CAS: 1407522-47-7) continues to demonstrate expanding utility across drug discovery and development. Its unique chemical properties enable diverse applications ranging from small-molecule therapeutics to diagnostic agents. Future research directions likely include further optimization of its derivatives for improved drug-like properties and exploration of its role in targeted protein degradation strategies.
1407522-47-7 (3-Bromo-4,5-dimethylbenzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)